1,3-Adamantanediol
Overview
Description
1,3-Adamantanediol (CAS: 5001-18-3) is a compound with the molecular formula C10H16O2 . It is also known by other names such as 1,3-Dihydroxyadamantane, Adamantane-1,3-diol, and Tricyclo [3.3.1.13,7]decane-1,3-diol .
Synthesis Analysis
A practical and scalable synthesis method for 1,3-Adamantanediol has been proposed . The process involves the reaction of 3-Hydroxyadamantane-1-carboxylic acid with thionyl chloride to form 1,3-dichloro adamantane, which is then converted to 1,3-adamantanediol in a “triethylamine–water” solution . This method has the advantages of good reaction selectivity, high isolated yield, easy purification, and safe operation .
Molecular Structure Analysis
The molecular weight of 1,3-Adamantanediol is 168.23 g/mol . The InChI representation of the molecule is InChI=1S/C10H16O2/c11-9-2-7-1-8 (4-9)5-10 (12,3-7)6-9/h7-8,11-12H,1-6H2
.
Chemical Reactions Analysis
The synthesis of 1,3-Adamantanediol involves three types of reactions: chlorination, decarbonylation, and hydrolysis . The decarbonylation of acyl chloride was completed without the use of a metal catalyst .
Physical And Chemical Properties Analysis
1,3-Adamantanediol has a density of 1.4±0.1 g/cm^3 . Its boiling point is 320.4±10.0 °C at 760 mmHg . The compound has 2 hydrogen bond acceptors and 2 hydrogen bond donors .
Scientific Research Applications
Synthesis of Adamantane Derivatives
1,3-Adamantanediol is used in the manufacture of synthetic adamantane derivatives . The unique structure of adamantane allows for the creation of a wide range of derivatives, each with its own potential applications in various fields of research.
Drug Delivery Systems
The unique structure of 1,3-Adamantanediol enables its application in drug delivery systems. The rigidity and robustness of the adamantane structure can be leveraged to design drug molecules with improved stability and efficacy.
Polymer Synthesis
1,3-Adamantanediol is used in the synthesis of polymers. The adamantane structure can impart unique properties to the resulting polymers, such as increased thermal stability and resistance to degradation.
Surface Coating Technologies
The adamantane structure of 1,3-Adamantanediol can be utilized in surface coating technologies. Coatings derived from adamantane can exhibit enhanced durability and resistance to environmental factors.
Preparation of 1,3,5-Adamantanetriol
1,3-Adamantanediol can be hydroxylated to form 1,3,5-adamantanetriol . This reaction is catalyzed by Kitasatospora sp. GF12 cells and can be used to produce 1,3,5-adamantanetriol in a regioselective manner .
Efficient Synthesis Method
A new method for the efficient synthesis of 1,3-Adamantanediol has been proposed . This method involves the reaction of 3-Hydroxyadamantane-1-carboxylic acid with thionyl chloride to form 1,3-dichloro adamantane, which is then converted to 1,3-adamantanediol in a “triethylamine–water” solution . This method has the advantages of good reaction selectivity, high isolated yield, easy purification, and safe operation .
Safety and Hazards
When handling 1,3-Adamantanediol, it is advised to avoid dust formation and avoid breathing mist, gas, or vapours . Contact with skin and eyes should be avoided . Use of personal protective equipment and chemical impermeable gloves is recommended . It is also advised to ensure adequate ventilation and remove all sources of ignition .
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 1,3-Adamantanediol are currently unknown
Result of Action
It has been suggested that 1,3-adamantanediol may have antiviral properties . More research is needed to confirm these effects and to explore other potential impacts of this compound.
properties
IUPAC Name |
adamantane-1,3-diol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O2/c11-9-2-7-1-8(4-9)5-10(12,3-7)6-9/h7-8,11-12H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOLCWHCSXCKHAP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3(CC1CC(C2)(C3)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30198181 | |
Record name | 1,3-Adamantanediol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30198181 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Adamantanediol | |
CAS RN |
5001-18-3 | |
Record name | 1,3-Adamantanediol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005001183 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,3-Adamantanediol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30198181 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-Adamantanediol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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